Cas no 19978-32-6 (3-Bromo-2H-pyran-2-one)

3-Bromo-2H-pyran-2-one is a brominated heterocyclic compound featuring a pyran-2-one scaffold, which serves as a versatile intermediate in organic synthesis. Its reactive bromine substituent enables selective functionalization, making it valuable for constructing complex molecular frameworks, particularly in pharmaceutical and agrochemical applications. The compound’s electron-deficient pyranone core facilitates nucleophilic substitution and cross-coupling reactions, enhancing its utility in medicinal chemistry and material science. Its stability under standard conditions ensures ease of handling and storage. Researchers favor 3-Bromo-2H-pyran-2-one for its ability to introduce structural diversity into target molecules, supporting the development of novel bioactive compounds and functional materials.
3-Bromo-2H-pyran-2-one structure
3-Bromo-2H-pyran-2-one structure
Product Name:3-Bromo-2H-pyran-2-one
CAS No:19978-32-6
MF:C5H3BrO2
MW:174.980120897293
MDL:MFCD01318382
CID:123867
PubChem ID:10899180
Update Time:2025-06-07

3-Bromo-2H-pyran-2-one Chemical and Physical Properties

Names and Identifiers

    • 2H-Pyran-2-one,3-bromo-
    • 3-bromo-2H-Pyran-2-one
    • 3-bromopyran-2-one
    • 2H-Pyran-2-one,3-bromo
    • 3-Brom-2-pyron
    • 3-bromo-2-pyrone
    • 3-bromo-pyran-2-one
    • bromopyrone
    • 2H-Pyran-2-one, 3-bromo-
    • SY027771
    • A18407
    • 19978-32-6
    • AC1746
    • SCHEMBL4950388
    • MFCD01318382
    • FT-0728836
    • CS-11665
    • CS-0449594
    • AKOS006278153
    • DTXSID20447599
    • DB-066015
    • 3-Bromo-2H-pyran-2-one
    • MDL： MFCD01318382
    • Inchi： 1S/C5H3BrO2/c6-4-2-1-3-8-5(4)7/h1-3H
    • InChI Key： UVMFAVNCKFUDRS-UHFFFAOYSA-N
    • SMILES： BrC1C(=O)OC=CC=1

Computed Properties

  • Exact Mass: 173.93200
  • Monoisotopic Mass: 173.93164g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3
  • XLogP3: 1.7

Experimental Properties

  • PSA: 30.21000
  • LogP: 1.40230

3-Bromo-2H-pyran-2-one Security Information

  • Storage Condition：(BD239356)

3-Bromo-2H-pyran-2-one Customs Data

  • HS CODE：2932999099
  • Customs Data：

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Bromo-2H-pyran-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
CHENG DOU FEI BO YI YAO Technology Co., Ltd.
XD0223-1g
3-bromopyran-2-one
 19978-32-6 95%
1g
 $597 2023-09-07
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY027771-0.25g
3-Bromo-2H-pyran-2-one
 19978-32-6 >98%
0.25g
 ¥3960.00 2025-04-16
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY027771-1g
3-Bromo-2H-pyran-2-one
 19978-32-6 >98%
1g
 ¥9900.00 2025-04-16
Alichem
A119001266-1g
3-Bromo-2H-pyran-2-one
 19978-32-6 95%
1g
 $679.80 2023-09-02
Chemenu
CM384872-250mg
3-Bromo-2H-pyran-2-one
 19978-32-6 95%+
250mg
 $*** 2023-03-31
Chemenu
CM384872-1g
3-Bromo-2H-pyran-2-one
 19978-32-6 95%+
1g
 $*** 2023-03-31
eNovation Chemicals LLC
D686156-0.25g
3-Bromo-2H-pyran-2-one
 19978-32-6 95%
0.25g
 $860 2023-05-12
eNovation Chemicals LLC
D686156-1g
3-Bromo-2H-pyran-2-one
 19978-32-6 98%
1g
 $790 2024-07-20
Apollo Scientific
OR470812-250mg
3-Bromo-2H-pyran-2-one
 19978-32-6
250mg
 £490.00 2023-09-01
Apollo Scientific
OR470812-1g
3-Bromo-2H-pyran-2-one
 19978-32-6
1g
 £1260.00 2023-09-01

3-Bromo-2H-pyran-2-one Production Method

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